Cas no 1325681-90-0 (1-(4-Chlorobenzoyl)-N-phenyl-1H-indazole-3-carboxamide)

• Product Name: 1-(4-Chlorobenzoyl)-N-phenyl-1H-indazole-3-carboxamide
• CAS No: 1325681-90-0
• MF: C₂₁H₁₄ClN₃O₂
• MW: 375.807763576508
• CID: 3167128
• PubChem ID: 56663147
• Update Time: 2025-05-26

1-(4-Chlorobenzoyl)-N-phenyl-1H-indazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• CHEMBL1808482
• BDBM50349439
• 1325681-90-0
• 1H-Indazole-3-carboxamide, 1-(4-chlorobenzoyl)-N-phenyl-
• 1-(4-Chlorobenzoyl)-N-phenyl-1H-indazole-3-carboxamide

• Inchi： 1S/C21H14ClN3O2/c22-15-12-10-14(11-13-15)21(27)25-18-9-5-4-8-17(18)19(24-25)20(26)23-16-6-2-1-3-7-16/h1-13H,(H,23,26)
• InChI Key： ITULETHJCQHMFB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(N1C2C=CC=CC=2C(C(NC2C=CC=CC=2)=O)=N1)=O

Computed Properties

• Exact Mass: 375.0774544Da
• Monoisotopic Mass: 375.0774544Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 64Ų

Additional information on 1-(4-Chlorobenzoyl)-N-phenyl-1H-indazole-3-carboxamide

Professional Introduction to Compound with CAS No. 1325681-90-0 and Product Name: 1-(4-Chlorobenzoyl)-N-phenyl-1H-indazole-3-carboxamide

The compound with the CAS number 1325681-90-0 and the product name 1-(4-Chlorobenzoyl)-N-phenyl-1H-indazole-3-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural diversity. The molecular structure of this compound features a 4-chlorobenzoyl moiety linked to an N-phenyl-1H-indazole-3-carboxamide backbone, which provides a unique framework for further chemical modifications and biological evaluations.

Recent research in medicinal chemistry has highlighted the importance of indazole derivatives in the development of novel therapeutic agents. The indazole core, characterized by its fused benzene and pyrrole rings, is known for its role in various pharmacological applications, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of a 4-chlorobenzoyl group into the indazole structure enhances its pharmacophoric properties, making it a promising candidate for further investigation. This modification not only influences the electronic properties of the molecule but also contributes to its solubility and bioavailability, which are critical factors in drug design.

The N-phenyl substituent in the compound further extends its structural complexity and potential biological activity. Phenyl groups are frequently incorporated into drug molecules due to their ability to modulate receptor binding and metabolic stability. In the context of this compound, the phenyl ring may interact with biological targets in a manner that differs from other indazole derivatives, offering new avenues for therapeutic intervention. The combination of these structural elements makes 1-(4-Chlorobenzoyl)-N-phenyl-1H-indazole-3-carboxamide a versatile scaffold for drug discovery.

One of the most compelling aspects of this compound is its potential application in oncology research. Current studies have demonstrated that indazole derivatives can exhibit inhibitory effects on various kinases and enzymes involved in cancer cell proliferation and survival. The presence of the 4-chlorobenzoyl group may enhance these inhibitory effects by improving binding affinity to target proteins. Furthermore, preclinical studies have shown that similar indazole compounds can induce apoptosis in cancer cells while minimizing toxicity to healthy tissues. This selective toxicity is a key criterion for evaluating the therapeutic potential of new anticancer agents.

Another area of interest is the antimicrobial activity of this compound. Antibiotic resistance remains a significant global health challenge, necessitating the development of novel antimicrobial agents. The structural features of 1-(4-Chlorobenzoyl)-N-phenyl-1H-indazole-3-carboxamide suggest that it may interfere with bacterial cell wall synthesis or other essential metabolic pathways. Preliminary assays have indicated promising activity against certain resistant bacterial strains, which underscores the need for further investigation into its antimicrobial properties.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are employed to construct the indazole core and introduce the desired substituents. The efficiency and scalability of these synthetic routes are crucial for large-scale production and commercialization.

In addition to its pharmacological applications, this compound has potential uses in chemical biology research. Its unique structure allows researchers to probe interactions with biological targets at a molecular level, providing insights into disease mechanisms and drug action. The development of high-throughput screening assays has enabled rapid evaluation of thousands of compounds for biological activity, making compounds like 1-(4-Chlorobenzoyl)-N-phenyl-1H-indazole-3-carboxamide valuable tools in drug discovery pipelines.

The future directions for research on this compound include exploring its mechanism of action in detail and optimizing its pharmacokinetic properties through structural modifications. Computational modeling techniques can be employed to predict how changes in the molecular structure will affect its biological activity and pharmacokinetics. These computational approaches complement experimental studies by providing rapid assessments of potential analogs before they are synthesized.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing the development of this compound from preclinical studies to clinical trials. Such partnerships leverage expertise from multiple disciplines, including organic chemistry, medicinal chemistry, pharmacology, and bioinformatics, to accelerate drug discovery processes. The integration of interdisciplinary approaches ensures that compounds like 1-(4-Chlorobenzoyl)-N-phenyl-1H-indazole-3-carboxamide are thoroughly evaluated for their therapeutic potential before being translated into clinical applications.

In conclusion, 1-(4-Chlorobenzoyl)-N-phenyl-1H-indazole-3-carboxamide (CAS No. 1325681-90-0) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer potential applications in oncology, antimicrobial therapy, and chemical biology studies. Continued research into this compound will contribute valuable insights into disease mechanisms and provide new therapeutic options for patients worldwide.